Cas no 89508-18-9 (Piperazinone, 4-(cyclohexylcarbonyl)-6-hydroxy-1-[2-(2-thienyl)ethyl]-)

• Product Name: Piperazinone, 4-(cyclohexylcarbonyl)-6-hydroxy-1-[2-(2-thienyl)ethyl]-
• CAS No: 89508-18-9
• MF: C₁₇H₂₄N₂O₃S
• MW: 336.449063301086
• CID: 598328
• PubChem ID: 13144474
• Update Time: 2025-04-19

Piperazinone, 4-(cyclohexylcarbonyl)-6-hydroxy-1-[2-(2-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 4-(cyclohexylcarbonyl)-6-hydroxy-1-[2-(2-thienyl)ethyl]-
• 4-(cyclohexanecarbonyl)-6-hydroxy-1-(2-thiophen-2-ylethyl)piperazin-2-one
• 4-(Cyclohexanecarbonyl)-6-hydroxy-1-[2-(thiophen-2-yl)ethyl]piperazin-2-one
• 89508-18-9
• DTXSID90521739

• Inchi： 1S/C17H24N2O3S/c20-15-11-18(17(22)13-5-2-1-3-6-13)12-16(21)19(15)9-8-14-7-4-10-23-14/h4,7,10,13,15,20H,1-3,5-6,8-9,11-12H2
• InChI Key： FKENDWWOXJZZLE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN1C(CN(CC1O)C(C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 336.15076381g/mol
• Monoisotopic Mass: 336.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.1Ų